Cas no 144796-97-4 (Phenol, monohydrate)

• Product Name: Phenol, monohydrate
• CAS No: 144796-97-4
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 1317947
• PubChem ID: 18417210
• Update Time: 2025-04-20

Phenol, monohydrate Chemical and Physical Properties

Names and Identifiers

• Phenol, monohydrate
• phenol,hydrate
• D06534
• KSSNXJHPEFVKHY-UHFFFAOYSA-N
• Phenol hydrate
• Phenol--water (1/1)
• Phenol water
• phenol-water
• SCHEMBL1462149
• SCHEMBL5964280
• Phenol water (TN)
• DTXSID50593578
• 144796-97-4
• SCHEMBL263258

• Inchi： 1S/C6H6O.H2O/c7-6-4-2-1-3-5-6;/h1-5,7H;1H2
• InChI Key： KSSNXJHPEFVKHY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1.O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 51.73